![molecular formula C13H12ClNS B6207615 2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene hydrochloride CAS No. 109129-68-2](/img/no-structure.png)
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene hydrochloride
Overview
Description
2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene hydrochloride is a useful research compound. Its molecular formula is C13H12ClNS and its molecular weight is 249.8. The purity is usually 95.
BenchChem offers high-quality 2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene hydrochloride involves the cyclization of a precursor compound containing a thiol and an amine functional group. The cyclization reaction is carried out under acidic conditions to form the desired product.", "Starting Materials": [ "2-mercaptoethanol", "2-amino-1,3,5-triazine", "1,4-dibromobutane", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: 2-mercaptoethanol is reacted with 2-amino-1,3,5-triazine in the presence of sodium hydroxide to form the precursor compound.", "Step 2: The precursor compound is dissolved in a mixture of water and ethanol.", "Step 3: 1,4-dibromobutane is added to the solution and the mixture is heated under reflux for several hours.", "Step 4: The reaction mixture is cooled and the product is extracted with ethyl acetate.", "Step 5: The organic layer is washed with water and dried over anhydrous sodium sulfate.", "Step 6: The solvent is removed under reduced pressure to yield the crude product.", "Step 7: The crude product is dissolved in hydrochloric acid and the solution is stirred at room temperature for several hours.", "Step 8: The product is filtered and washed with water to yield the final product, 2-thia-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaene hydrochloride." ] } | |
CAS RN |
109129-68-2 |
Molecular Formula |
C13H12ClNS |
Molecular Weight |
249.8 |
Purity |
95 |
Origin of Product |
United States |
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